Cas no 1248137-75-8 (4-(6-Fluoropyridin-2-yl)morpholine)

• Product Name: 4-(6-Fluoropyridin-2-yl)morpholine
• CAS No: 1248137-75-8
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 5167706
• PubChem ID: 57475656
• Update Time: 2025-05-20

4-(6-Fluoropyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-fluoropyridin-2-yl)morpholine
• AT23514
• Z784879306
• Morpholine, 4-(6-fluoro-2-pyridinyl)-
• 4-(6-Fluoropyridin-2-yl)morpholine

• Inchi： 1S/C9H11FN2O/c10-8-2-1-3-9(11-8)12-4-6-13-7-5-12/h1-3H,4-7H2
• InChI Key： IPYSEIYJGDBXMX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 1.4
• Topological Polar Surface Area: 25.4

Additional information on 4-(6-Fluoropyridin-2-yl)morpholine

Introduction to 4-(6-Fluoropyridin-2-yl)morpholine (CAS No: 1248137-75-8)

4-(6-Fluoropyridin-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No) 1248137-75-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both a fluoropyridine moiety and a morpholine ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The fluoropyridine component, specifically the 6-fluorinated pyridine ring, is known for its ability to modulate receptor binding affinities and metabolic stability. Fluoro substitution at the 6-position of pyridine often enhances binding interactions with biological targets, a phenomenon widely exploited in the development of modern therapeutics. In contrast, the morpholine ring contributes to solubility and bioavailability, which are critical factors in drug design. The combination of these two moieties in 4-(6-Fluoropyridin-2-yl)morpholine creates a versatile platform for exploring new pharmacophores.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 4-(6-Fluoropyridin-2-yl)morpholine. Studies have demonstrated its utility as a building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The fluoropyridine moiety can interact with key residues in the active site of these enzymes, while the morpholine ring helps stabilize the overall structure. This has led to several novel compounds exhibiting potent inhibitory activity in preclinical studies.

Moreover, the structural flexibility of 4-(6-Fluoropyridin-2-yl)morpholine allows for further derivatization, enabling researchers to fine-tune its pharmacological properties. Functional groups such as halogens, amines, or alcohols can be introduced at various positions to modulate solubility, permeability, and target specificity. Such modifications are crucial for optimizing drug-like characteristics and improving therapeutic efficacy. The compound’s potential as an intermediate in synthesizing small-molecule drugs has been explored in several academic and industrial research settings.

One notable area of investigation involves the use of 4-(6-Fluoropyridin-2-yl)morpholine in developing treatments for inflammatory diseases. Morpholine derivatives are known for their anti-inflammatory effects, often by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. The fluoropyridine group may enhance these effects by improving binding affinity to inflammatory targets. Preliminary data suggest that certain analogs of this compound exhibit significant anti-inflammatory activity in vitro and in animal models, warranting further exploration.

The synthesis of 4-(6-Fluoropyridin-2-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions between halogenated pyridines and morpholine derivatives, followed by purification steps such as column chromatography or recrystallization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 4-(6-Fluoropyridin-2-yl)morpholine (CAS No: 1248137-75-8) represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its combination of a fluoropyridine moiety and a morpholine ring offers versatility for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize synthetic strategies, ensuring its continued relevance in pharmaceutical innovation.